An In-depth Technical Guide to 4-Fluoroephedrine-d3
An In-depth Technical Guide to 4-Fluoroephedrine-d3
For Researchers, Scientists, and Drug Development Professionals
Introduction
4-Fluoroephedrine-d3 is the deuterated analog of 4-fluoroephedrine (B1145956), a synthetic psychoactive substance of the substituted β-hydroxyamphetamine class.[1] As a deuterated compound, 4-Fluoroephedrine-d3 serves as an ideal internal standard for the quantitative analysis of 4-fluoroephedrine in complex biological matrices using mass spectrometry-based methods. The substitution of hydrogen atoms with deuterium (B1214612) atoms results in a molecule with a higher mass, allowing for its differentiation from the non-deuterated analyte while maintaining nearly identical chemical and physical properties. This guide provides a comprehensive overview of 4-Fluoroephedrine-d3, focusing on its synthesis, physicochemical properties, and application in analytical methodologies. The pharmacology and metabolism of the parent compound, 4-fluoroephedrine, are also detailed to provide a complete scientific context.
Physicochemical Properties
The physicochemical properties of 4-Fluoroephedrine-d3 are essentially identical to those of 4-fluoroephedrine, with the exception of a slightly higher molecular weight due to the presence of three deuterium atoms.
| Property | Value | Reference |
| IUPAC Name | (1S,2R)-1-(4-Fluorophenyl)-2-(methyl-d3-amino)propan-1-ol | N/A |
| Synonyms | 4-FEP-d3; 4-Fluoro-β-hydroxy-N-methyl-d3-amphetamine | N/A |
| Molecular Formula | C₁₀H₁₁D₃FNO | [1] |
| Molecular Weight | 186.25 g/mol | Calculated |
| Predicted logP (XLogP3) | 1.0 | [1] |
| Appearance | Expected to be a crystalline solid or oil | N/A |
Synthesis
Proposed Synthesis of 4-Fluoroephedrine-d3
Step 1: Synthesis of 4-Fluorophenyl-2-nitropropene
This step involves a Henry condensation reaction between 4-fluorobenzaldehyde (B137897) and nitroethane.
-
Reactants: 4-fluorobenzaldehyde, nitroethane, n-butylamine (catalyst).
-
Procedure: A mixture of 4-fluorobenzaldehyde, nitroethane, and a catalytic amount of n-butylamine in a suitable solvent (e.g., isopropanol) is heated under reflux. Upon cooling, the product, 4-fluorophenyl-2-nitropropene, crystallizes and can be purified by recrystallization.
Step 2: Reduction to 4-Fluoroephedrine
The nitropropene intermediate is then reduced to form the corresponding amine. A standard reducing agent like lithium aluminum hydride (LAH) can be used. To introduce the d3-methyl group, a subsequent reductive amination step would be required. A more direct approach would be a reduction method that simultaneously forms the amine and allows for the introduction of the deuterated methyl group. For simplicity, a two-step approach from the corresponding ketone is proposed here.
Alternative Step 2a: Formation of 4-Fluorophenyl-2-propanone
The 4-fluorophenyl-2-nitropropene is reduced to 4-fluorophenyl-2-propanone (4-FP2P).
Alternative Step 2b: Reductive Amination with Methylamine-d3
4-FP2P is then subjected to reductive amination using methylamine-d3 hydrochloride and a reducing agent such as sodium borohydride (B1222165) to yield 4-fluoromethamphetamine-d3.
Step 3: Hydroxylation to 4-Fluoroephedrine-d3
A final hydroxylation step would be required to convert 4-fluoromethamphetamine-d3 to 4-fluoroephedrine-d3. This can be a complex step, and an alternative, more direct route from a different precursor might be employed in an industrial setting.
A more direct, albeit potentially lower-yielding, one-pot synthesis could involve the reaction of 4-fluorobenzaldehyde with a Grignard reagent derived from 1-bromo-1-nitroethane, followed by reduction and reductive amination with methylamine-d3.
dot
Caption: Proposed synthesis workflow for 4-Fluoroephedrine-d3.
Pharmacology and Mechanism of Action (of 4-Fluoroephedrine)
4-Fluoroephedrine acts as a monoamine reuptake inhibitor and releasing agent, with a preference for norepinephrine.[1] Its pharmacological profile is similar to other amphetamine-type stimulants. It is important to note that 4-fluoroephedrine has been identified as a metabolite of 4-fluoromethcathinone (flephedrone).[1]
| Target | Action | Potency/Affinity | Reference |
| Norepinephrine Transporter (NET) | Releasing Agent | Selective | [1] |
| Dopamine Transporter (DAT) | Releasing Agent/Reuptake Inhibitor | Less potent than for NET | N/A |
| Serotonin Transporter (SERT) | Releasing Agent/Reuptake Inhibitor | Less potent than for NET | N/A |
| Human Trace Amine-Associated Receptor 1 (hTAAR1) | No significant affinity | - | [1] |
dot
Caption: Mechanism of action of 4-fluoroephedrine.
Metabolism
The metabolism of 4-fluoroephedrine is expected to follow pathways similar to other phenethylamines. Studies on the related compound 4-fluoroamphetamine have identified two main metabolic pathways: hydroxylation of the phenyl ring and the side chain.[2][3][4] It is plausible that 4-fluoroephedrine undergoes similar transformations.
Potential Metabolic Pathways:
-
N-demethylation: to form 4-fluoronorephedrine.
-
Hydroxylation: at the phenyl ring, likely at the position adjacent to the fluorine atom.
-
Conjugation: with glucuronic acid or sulfate (B86663) at the hydroxyl groups.
Analytical Methodology: Quantification using 4-Fluoroephedrine-d3
The primary application of 4-Fluoroephedrine-d3 is as an internal standard for the accurate and precise quantification of 4-fluoroephedrine in biological samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard corrects for variations in sample preparation and instrument response.
Experimental Protocol: LC-MS/MS Analysis of 4-Fluoroephedrine in Urine
1. Sample Preparation:
-
To 100 µL of urine sample, add 10 µL of a 1 µg/mL solution of 4-Fluoroephedrine-d3 in methanol (B129727) (internal standard).
-
Add 200 µL of acetonitrile (B52724) to precipitate proteins.
-
Vortex for 30 seconds and centrifuge at 10,000 x g for 5 minutes.
-
Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.
-
Reconstitute the residue in 100 µL of the initial mobile phase.
2. LC-MS/MS Instrumentation and Conditions:
| Parameter | Recommended Setting |
| LC System | High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UHPLC) system |
| Column | C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) |
| Mobile Phase A | 0.1% Formic acid in water |
| Mobile Phase B | 0.1% Formic acid in acetonitrile |
| Gradient | Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and return to initial conditions |
| Flow Rate | 0.3 mL/min |
| Injection Volume | 5 µL |
| MS System | Triple quadrupole mass spectrometer |
| Ionization Mode | Positive Electrospray Ionization (ESI+) |
| MRM Transitions | 4-Fluoroephedrine: Precursor ion (Q1) m/z 184.1 -> Product ion (Q3) m/z 166.1 (and a qualifier ion) 4-Fluoroephedrine-d3: Precursor ion (Q1) m/z 187.1 -> Product ion (Q3) m/z 169.1 |
| Collision Energy | To be optimized for the specific instrument |
dot
